Cas no 39255-70-4 (Carbamic acid,4-pyridinyl-, 1,1-dimethylpropyl ester (9CI))
39255-70-4 structure
Product Name:Carbamic acid,4-pyridinyl-, 1,1-dimethylpropyl ester (9CI)
CAS No:39255-70-4
MF:C11H16N2O2
MW:208.256942749023
CID:297595
PubChem ID:21433237
Update Time:2025-04-19
Carbamic acid,4-pyridinyl-, 1,1-dimethylpropyl ester (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid,4-pyridinyl-, 1,1-dimethylpropyl ester (9CI)
- 39255-70-4
- 2-Methyl-2-butanyl 4-pyridinylcarbamate
- SCHEMBL11674360
-
- Inchi: 1S/C11H16N2O2/c1-4-11(2,3)15-10(14)13-9-5-7-12-8-6-9/h5-8H,4H2,1-3H3,(H,12,13,14)
- InChI Key: NKVQCUPMFVAICX-UHFFFAOYSA-N
- SMILES: O(C(NC1C=CN=CC=1)=O)C(C)(C)CC
Computed Properties
- Exact Mass: 208.121177757g/mol
- Monoisotopic Mass: 208.121177757g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 211
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 51.2Ų
Carbamic acid,4-pyridinyl-, 1,1-dimethylpropyl ester (9CI) Related Literature
-
Weixuan Zeng,Ouissam El Bakouri,Henrik Ottosson Chem. Sci., 2021,12, 6159-6171
-
Eduardo Enciso,Luis Cerdán,Leire Gartzia-Rivero,Jorge Bañuelos,Angel Costela,Iñigo López-Arbeloa,Inmaculada García-Moreno RSC Adv., 2015,5, 4454-4462
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Ching Hsuan Lin,Yu Sin Shih,Meng Wei Wang,Chun Yu Tseng,Tzong Yuan Juang,Chih Feng Wang RSC Adv., 2014,4, 8692-8698
-
A. M. Al-Sabagh,F. Z. Yehia,David R. K. Harding,Gh. Eshaq,A. E. ElMetwally Green Chem., 2016,18, 3997-4003
39255-70-4 (Carbamic acid,4-pyridinyl-, 1,1-dimethylpropyl ester (9CI)) Related Products
- 98400-69-2(4-(Boc-amino)pyridine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk